Cas no 132850-45-4 (8-Quinolinesulfonic acid, 2-phenyl-6-propyl-)

8-Quinolinesulfonic  acid,  2-phenyl-6-propyl- structure
132850-45-4 structure
Product Name:8-Quinolinesulfonic acid, 2-phenyl-6-propyl-
CAS No:132850-45-4
MF:C18H17NO3S
MW:327.397483587265
CID:899243
Update Time:2025-04-19

8-Quinolinesulfonic acid, 2-phenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinesulfonic acid, 2-phenyl-6-propyl-
    • Inchi: 1S/C18H17NO3S/c1-2-6-13-11-15-9-10-16(14-7-4-3-5-8-14)19-18(15)17(12-13)23(20,21)22/h3-5,7-12H,2,6H2,1H3,(H,20,21,22)
    • InChI Key: QVNKPCXYKYSABX-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(CCC)C=C2S(O)(=O)=O)=CC=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 327.09301
  • Monoisotopic Mass: 327.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • PSA: 67.26
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